Cas no 62644-21-7 (Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-)

• Product Name: Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-
• CAS No: 62644-21-7
• MF: C₁₃H₁₀Cl₂N₂S
• MW: 297.202899456024
• CID: 436651
• PubChem ID: 904427
• Update Time: 2025-04-19

Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(3,5-dichlorophenyl)-N'-phenyl-
• 1-(3,5-dichlorophenyl)-3-phenylthiourea
• ST51015367
• AKOS003410081
• DTXSID80358617
• 62644-21-7

• Inchi： 1S/C13H10Cl2N2S/c14-9-6-10(15)8-12(7-9)17-13(18)16-11-4-2-1-3-5-11/h1-8H,(H2,16,17,18)
• InChI Key： ZHBTWFPWAAVNBP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(NC1C=CC=CC=1)=S)Cl

Computed Properties

• Exact Mass: 295.9944
• Monoisotopic Mass: 295.9941749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06